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Compound of Interest

Compound Name: 2-Amino-4,5-diethoxybenzoic acid

Cat. No.: B1275911

Technical Guide: Aminobenzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a detailed overview of a specific aminobenzoic acid derivative.
The following sections summarize its chemical properties, synthesis protocols, and other
relevant data for research and development applications.

Core Compound Information

Initial searches for "2-Amino-4,5-diethoxybenzoic acid" did not yield a specific CAS number
or molecular weight. The available scientific literature and chemical databases predominantly
feature the closely related analog, 2-Amino-4,5-dimethoxybenzoic acid. All data presented in
this guide pertains to this methoxy-substituted compound.

Chemical and Physical Properties

The quantitative data for 2-Amino-4,5-dimethoxybenzoic acid is summarized in the table below
for easy reference.
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Property Value Citations

CAS Number 5653-40-7 [LI21031415106]7118]
Molecular Weight 197.19 g/mol [LII2131416117118]
Molecular Formula CY9H11NO4 [L112113161[71[8]

4,5-Dimethoxyanthranilic acid,
Synonyms _ . [4][8]
6-Aminoveratric acid

White to gray to brown
Appearance [1]
powder/crystal

Melting Point 169-173 °C (decomposes) [41[6]

Experimental Protocols

Detailed methodologies for the synthesis of 2-Amino-4,5-dimethoxybenzoic acid are crucial for
its application in further research. Below are cited experimental protocols.

Synthesis from Methyl-4,5-dimethoxy-2-nitro-benzoate

A common synthesis route involves the hydrolysis and subsequent reduction of a nitrobenzoate
precursor.[2][3][5]

Experimental Workflow
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Step 1: Hydrolysis

Dissolve KOH pellets in ice water

Add methyl-4,5-dimethoxy-2-nitro-benzoate

Heat suspension to 70°C

Monitor reaction by HPLC until completion

Cool to ambient temperature

Adjust pH to 6.6 with glacial acetic acid

Red Suspension

Step 2: Hy"'rogenation

Add 10% Pd/C catalyst

Heat to 50°C under 3.5 bar H2 pressure

Continue until reaction ceases

Reaction Mixture

Step 3: Product Isolation

Click to download full resolution via product page

Caption: Synthesis of 2-Amino-4,5-dimethoxybenzoic acid.
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Applications in Research and Development

2-Amino-4,5-dimethoxybenzoic acid serves as a key intermediate in the synthesis of various
organic compounds.[6][9] It is particularly noted for its use in the pharmaceutical industry as a
precursor or intermediate in the development of therapeutic agents.[1] While its anti-
inflammatory and antioxidant properties have been studied, the specific mechanisms of action
are dependent on the final synthesized pharmaceutical product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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